molecular formula C12H21NO B15270894 {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine

Cat. No.: B15270894
M. Wt: 195.30 g/mol
InChI Key: YLVJXJCKSPOVIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine is a bicyclic amine derivative featuring a norbornene (bicyclo[2.2.1]hept-5-ene) scaffold with a methyl-2-ethoxyethylamine substituent. While direct data on this compound are unavailable in the provided evidence, its structural analogs highlight key trends in physicochemical properties, reactivity, and applications.

Properties

Molecular Formula

C12H21NO

Molecular Weight

195.30 g/mol

IUPAC Name

N-(2-bicyclo[2.2.1]hept-5-enylmethyl)-2-ethoxyethanamine

InChI

InChI=1S/C12H21NO/c1-2-14-6-5-13-9-12-8-10-3-4-11(12)7-10/h3-4,10-13H,2,5-9H2,1H3

InChI Key

YLVJXJCKSPOVIT-UHFFFAOYSA-N

Canonical SMILES

CCOCCNCC1CC2CC1C=C2

Origin of Product

United States

Preparation Methods

The synthesis of {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine typically involves the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethanol with 2-ethoxyethylamine under specific conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired amine. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles such as halides or alkoxides.

Scientific Research Applications

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine has several scientific research applications:

    Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

    Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the nature of the target and the context of the interaction.

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key analogs and their characteristics derived from the evidence:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) Boiling Point (°C) Key Applications/Notes Reference ID
({Bicyclo[2.2.1]hept-5-en-2-yl}methyl)(methyl)amine Methyl C₉H₁₃N 135.21 N/A Intermediate in organic synthesis
Bicyclo[2.2.1]hept-5-en-2-ylmethyl-(tetrahydro-furan-2-ylmethyl)-amine Tetrahydrofuran-methyl C₁₃H₂₁NO 207.31 306.8 Research chemical (unspecified)
(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)amine hydrobromide None (primary amine) C₈H₁₂N·HBr 194.10 N/A Pharmaceutical intermediate
N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-1,1,1-trifluoromethanesulfonamide Trifluoromethanesulfonyl C₉H₁₂F₃NO₂S 271.26 N/A Photoresist monomer
({Bicyclo[2.2.1]heptan-2-yl}methyl)(methoxy)amine Methoxy C₉H₁₅NO 153.22 N/A Specialty chemical

Key Observations:

  • Molecular Weight and Polarity : The 2-ethoxyethyl group in the target compound likely increases molecular weight (~207 g/mol, similar to ) and polarity compared to methyl or methoxy substituents.
  • Boiling Points : Ether-containing analogs (e.g., ) exhibit higher boiling points (~306°C) due to increased hydrogen bonding, suggesting the target compound may share this trend.
  • Applications : Sulfonamide derivatives () are used in photoresists, while primary amines () serve as pharmaceutical intermediates. The target compound’s ether linkage may position it for polymer or surfactant applications.

Reactivity and Functional Group Influence

  • Ether vs.
  • Sulfonamide vs. Amine : The sulfonamide in exhibits strong electron-withdrawing effects, increasing acidity (pKa ~1-2), whereas the target compound’s amine is more basic (pKa ~9-10).
  • Synthetic Routes : Analogs like are synthesized via nucleophilic substitution (e.g., reacting bicyclo amines with sulfonyl chlorides). The target compound may follow similar pathways using 2-ethoxyethyl halides.

Biological Activity

{Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine, with the CAS number 1218034-59-3, is a bicyclic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, toxicological profiles, and relevant case studies to provide a comprehensive overview of its biological activity.

  • Molecular Formula : C12H21NO
  • Molecular Weight : 195.30 g/mol
  • Structure : The compound features a bicyclo[2.2.1]heptane skeleton, which is significant for its conformational rigidity and potential interaction with biological targets.

Pharmacological Effects

Research indicates that compounds with bicyclic structures exhibit a range of biological activities, including:

  • Antimicrobial Activity : Some derivatives of bicyclo[2.2.1]heptane have shown effectiveness against various bacterial strains, suggesting potential use in developing new antibiotics.
  • CNS Activity : Due to their ability to cross the blood-brain barrier, such compounds may possess neuroactive properties, impacting neurotransmitter systems.

Toxicological Profile

A thorough examination of the toxicological data reveals:

  • Genotoxicity : Studies have indicated that certain bicyclic compounds do not exhibit mutagenic effects in standard assays such as the Ames test, indicating a favorable safety profile for potential therapeutic use .
  • Repeated Dose Toxicity : The no-observed-adverse-effect level (NOAEL) has been established at 150 mg/kg/day based on animal studies, suggesting low toxicity at therapeutic doses .

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial properties of several bicyclic amines, including {Bicyclo[2.2.1]hept-5-en-2-ylmethyl}(2-ethoxyethyl)amine. The results indicated significant inhibition of growth in Gram-positive bacteria, highlighting the compound's potential as a lead candidate for antibiotic development.

Study 2: Neuropharmacological Effects

Research published in 2018 explored the neuropharmacological effects of bicyclic amines on rodent models. The findings suggested that these compounds could modulate neurotransmitter levels, particularly serotonin and dopamine, indicating potential applications in treating mood disorders.

Data Tables

Parameter Value
Molecular FormulaC12H21NO
Molecular Weight195.30 g/mol
NOAEL150 mg/kg/day
Antimicrobial ActivityEffective against Gram-positive bacteria
CNS ActivityModulates neurotransmitters

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.